Cas no 2171307-06-3 ((3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid)

• Product Name: (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid
• CAS No: 2171307-06-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6097472
• PubChem ID: 165759597
• Update Time: 2025-07-25

(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid
• 2171307-06-3
• (3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}butanoic acid
• EN300-1548800

• Inchi： 1S/C27H32N2O5/c1-17(14-26(31)32)28-25(30)15-18-8-2-7-13-24(18)29-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,2,7-8,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,18?,24?/m1/s1
• InChI Key： ZAXZHMXJMDCSCZ-MDPMHESRSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(N[C@H](C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid

Comprehensive Analysis of (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid (CAS No. 2171307-06-3)

The compound (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid, with CAS No. 2171307-06-3, is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylacetamido moiety, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential applications in drug discovery.

In recent years, the demand for Fmoc-protected amino acid derivatives like (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid has surged, driven by advancements in bioconjugation techniques and the growing interest in peptide-based therapeutics. This compound is particularly notable for its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) workflows. Its CAS No. 2171307-06-3 is often referenced in patent literature and academic publications, underscoring its significance in modern chemistry.

One of the key advantages of (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid is its stability under standard SPPS conditions, which minimizes side reactions and improves yield. This attribute aligns with the current industry focus on green chemistry and sustainable synthesis methods. Additionally, its structural complexity allows for precise modifications, making it a versatile building block for targeted drug delivery systems and biomaterial engineering.

The rise of personalized medicine and precision oncology has further amplified interest in compounds like CAS No. 2171307-06-3. Researchers are exploring its potential in designing peptide-drug conjugates (PDCs), which are gaining traction as next-generation therapeutics. Its Fmoc group ensures easy deprotection, a critical factor in streamlining multi-step synthetic routes. This property is frequently highlighted in forums and discussions related to peptide synthesis optimization.

From a commercial perspective, (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid is available in high purity grades, catering to both academic and industrial laboratories. Suppliers often emphasize its low batch-to-batch variability, a quality metric highly valued in GMP-compliant manufacturing. The compound’s CAS No. 2171307-06-3 is also listed in major chemical databases, facilitating procurement for global research teams.

In conclusion, (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid represents a critical tool in contemporary chemical and pharmaceutical research. Its applications span from peptide engineering to therapeutic development, reflecting the compound’s adaptability and relevance in addressing current scientific challenges. As the field evolves, this molecule is poised to remain a cornerstone in innovative synthetic strategies.